Cas no 13494-42-3 (3-ethyl-1-methylquinoxalin-2(1H)-one)

• Product Name: 3-ethyl-1-methylquinoxalin-2(1H)-one
• CAS No: 13494-42-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2152236
• PubChem ID: 604754
• Update Time: 2025-04-21

3-ethyl-1-methylquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methylquinoxalin-2(1H)-one
• DB-339339
• 3-Ethyl-1-methyl-2(1H)-quinoxalinone #
• SCHEMBL3975423
• 13494-42-3
• 3-ethyl-1-methyl-1h-quinoxalin-2-one
• 3-Ethyl-1,2-dihydro-1-methyl-2-oxoquinoxaline

• Inchi： 1S/C11H12N2O/c1-3-8-11(14)13(2)10-7-5-4-6-9(10)12-8/h4-7H,3H2,1-2H3
• InChI Key： IJVQLTINNVPBCG-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7Ų